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Compound of Interest

Compound Name: Diethoxymethylsilane

Cat. No.: B037029 Get Quote

For laboratory professionals engaged in cutting-edge research and development, the safe

handling of specialized chemical reagents is paramount. This guide provides essential safety

and logistical information for the use of Diethoxymethylsilane, ensuring that your vital work

can proceed without compromising safety. Below, you will find detailed operational and disposal

plans, personal protective equipment (PPE) recommendations, and emergency procedures.

Essential Safety Information at a Glance
Diethoxymethylsilane is a highly flammable liquid and vapor that can cause skin and serious

eye irritation.[1] It is also moisture-sensitive.[2] Adherence to strict safety protocols is crucial to

mitigate risks.
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Property Value

Chemical Formula C5H14O2Si

Physical State Liquid

Appearance Colorless

Odor Mild

Flash Point -20 °C / -4 °F

Flammability Limits LEL: 1.1 vol %

Specific Gravity 0.684 g/cm³

Solubility Immiscible in water

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following equipment is mandatory when handling Diethoxymethylsilane.
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PPE Category Recommendation

Hand Protection

Wear neoprene or nitrile rubber gloves.[3]

Always inspect gloves for signs of degradation

or puncture before use.[3]

Eye & Face Protection

Chemical safety goggles are mandatory.[3] In

cases of a higher risk of splashing, a face shield

must be worn in addition to goggles.[3] Do not

wear contact lenses when handling this

chemical.[3]

Skin & Body Protection

Wear a flame-resistant lab coat over clothing

made of natural fibers like cotton.[3] Ensure all

skin is covered and wear closed-toe shoes.[3]

Respiratory Protection

All work should be performed in a well-ventilated

area, preferably within a certified chemical fume

hood.[3] If inhalation risk is present, a NIOSH-

certified organic vapor respirator is required.[3]

Operational Plan: From Receipt to Use
A systematic approach to handling Diethoxymethylsilane is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect containers for any damage.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][5]

Keep containers tightly closed and handle and store under an inert gas.[1] The substance is

moisture-sensitive.[2]

Store locked up.[1][6][7]

2. Handling:
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All handling operations should be conducted inside a certified chemical fume hood.[3]

Use only non-sparking tools and explosion-proof equipment.[4][5][6]

Ground and bond containers and receiving equipment to prevent static discharges.[4][6][7]

Avoid contact with skin and eyes, and do not breathe vapors or mists.[3][6][8]

Do not eat, drink, or smoke in the handling area.[6]

3. Emergency Procedures:

Spills:

In case of a small spill, absorb the material with an inert absorbent such as vermiculite or

sand.[3][6]

Use non-sparking tools to collect the absorbed material and place it in a sealed container

for disposal.[3][4]

For major spills, evacuate the area and contact emergency services.[1]

Fire:

Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire. Do NOT use a

water jet.[1]

Water spray may be used to cool unopened containers.[1][9]

First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.

[4][6][7] If irritation occurs, seek medical attention.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical attention.[9]

Inhalation: Move the person to fresh air.[1][6] If not breathing, give artificial respiration.[1]
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Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and consult a physician.[1]

[7]

Disposal Plan
Proper disposal of Diethoxymethylsilane and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Dispose of all waste, including empty containers, in accordance with local, state, and federal

regulations.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Do not allow the chemical to enter drains.[1][4][7]

Empty containers may retain explosive vapors and should be handled with care.[6]
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Caption: This diagram outlines the essential steps for the safe handling and disposal of

Diethoxymethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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